Cas no 16778-27-1 (2(3H)-Benzofuranone,hexahydro-4,4,7a-trimethyl-)

2(3H)-Benzofuranone,hexahydro-4,4,7a-trimethyl- structure
16778-27-1 structure
Product Name:2(3H)-Benzofuranone,hexahydro-4,4,7a-trimethyl-
CAS No:16778-27-1
MF:C11H18O2
MW:182.259423732758
CID:121883
PubChem ID:536454
Update Time:2025-04-18

2(3H)-Benzofuranone,hexahydro-4,4,7a-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzofuranone,hexahydro-4,4,7a-trimethyl-
    • D,L-tetrahydroactinidiolide
    • Tetrahydroactinidiolide
    • 3a,4,5,6,7,7a-Hexahydro-4,4,7a-trimethylbenzofuran-2(3H)-one
    • 2(3H)-Benzofuranone, hexahydro-4,4,7a-trimethyl-
    • CHEMBL2271636
    • 4,4,7a-Trimethylhexahydro-1-benzofuran-2(3H)-one #
    • 4,4,7a-Trimethylhexahydro-1-benzofuran-2(3H)-one
    • IGSYVKHPYSDDQD-UHFFFAOYSA-N
    • AKOS015908105
    • 4,4,7a-trimethyl-3a,5,6,7-tetrahydro-3H-benzofuran-2-one
    • Hexahydro-4,4,7a-trimethyl-2-benzofuranone
    • 16778-27-1
    • 4,4,7a-trimethyl-3a,5,6,7-tetrahydro-3H-1-benzofuran-2-one
    • SCHEMBL10737319
    • Inchi: 1S/C11H18O2/c1-10(2)5-4-6-11(3)8(10)7-9(12)13-11/h8H,4-7H2,1-3H3
    • InChI Key: IGSYVKHPYSDDQD-UHFFFAOYSA-N
    • SMILES: O1C(CC2C1(C)CCCC2(C)C)=O

Computed Properties

  • Exact Mass: 182.13100
  • Monoisotopic Mass: 182.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.51830

2(3H)-Benzofuranone,hexahydro-4,4,7a-trimethyl- Related Literature

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